Cas no 120595-80-4 (4-Acetamidophenyl b-D-Glucuronide Sodium Salt)

• Product Name: 4-Acetamidophenyl b-D-Glucuronide Sodium Salt
• CAS No: 120595-80-4
• Molecular Formula: C₁₄H₁₆NO₈-^.Na+
• Molecular Weight: 349.26854
• CID: 136466
• PubChem ID: 24890866

4-Acetamidophenyl b-D-Glucuronide Sodium Salt Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-(acetylamino)phenyl, monosodium salt (9CI)
• ACETAMINOPHEN GLUCURONIDE SODIUM SALT
• 4-Acetamidophenyl β-D-Glucuronide Sodium Salt
• p-Acetamidophenyl β-D-glucuronide sodium salt
• 4-Acetamidophenyl beta-D-glucuronide, sodium salt
• Acetaminophen glucuronide Paracetamol glucuronide
• Acetaminophen glucuronide
• Paracetamol glucuronide
• 4-acetamidophenol glucuronide
• PARACETAMOL GLUCURONIDE SODIUM SALT
• 4-(Acetylamino)phenyl β-D-glucuronide
• P-acetamidophenyl B-D-glucuronide*sodium
• P-ACETAMIDOPHENYL-B-D-GLUCURONIDE SODIUM SALT
• 4-Acetamidophenyl -D-Glucuronide, Sodium Salt
• 4-ACETAMIDOPHENYL B-D-GLUCURONIDE, SODIUM SALT
• starbld0016698
• MFCD00153898
• 2P8DNC7A3V
• W-200945
• Sodium (2S,3S,4S,5R,6S)-6-(4-acetamidophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
• AKOS015961479
• 4-Acetamidophenyl ss-D-Glucuronide Sodium Salt
• 4-Acetamidophenyl b-D-glucuronide sodium salt
• Sodium (2S,3S,4S,5R,6S)-6-(4-acetamidophenoxy)-3,4,5-trihydroxy-tetrahydropyran-2-carboxylate
• beta-D-Glucopyranosiduronic acid, 4-(acetylamino)phenyl, sodium salt (1:1)
• p-Acetamidophenyl beta-D-glucuronide sodium salt, analytical reference material
• CS-W016750
• HY-W016034
• 4-ACETAMIDOPHENYL BETA-D-GLUCURONIDE SODIUM SALT
• Acetaminophen Glucuronide (sodium salt)
• Acetaminophen-O-beta-D-glucuronide, sodium salt
• b-D-Glucopyranosiduronic acid,4-(acetylamino)phenyl,monosodium salt(9ci)
• beta-D-Glucopyranosiduronic acid, 4-(acetylamino)phenyl, monosodium salt
• 120595-80-4
• p-Acetamidophenyl beta-D-glucuronide sodium salt
• Acetaminophen Glucuronide Sodium Salt
• 4-Acetamidophenyl ?-D-Glucuronide Sodium Salt
• PARACETAMOL GLUCURONIDE
• ACETAMINOPHEN GLUCURONIDE

• MDL： MFCD00153898
• InChIKey： OINXIJJEOMGKPB-CYRSAHDMSA-M
• Inchi： InChI=1S/C14H17NO8.Na/c1-6(16)15-7-2-4-8(5-3-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;/h2-5,9-12,14,17-19H,1H3,(H,15,16)(H,20,21);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1
• SMILES： CC(=NC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[O-].[Na+]

Computed Properties

• Exact Mass: 349.07700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 349.07736075g/mol
• Heavy Atom Count: 24
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• LogP: -2.34570
• PSA: 148.38000
• Melting Point: 232-233°C (dec)